Cas no 173998-72-6 (5,7-DIFLUORO-INDAN-1-YLAMINE)

• Product Name: 5,7-DIFLUORO-INDAN-1-YLAMINE
• CAS No: 173998-72-6
• MF: C₉H₉F₂N
• MW: 169.171269178391
• MDL: MFCD07373929
• CID: 906009
• PubChem ID: 19699345
• Update Time: 2025-07-23

5,7-DIFLUORO-INDAN-1-YLAMINE Chemical and Physical Properties

Names and Identifiers

• 5,7-DIFLUORO-INDAN-1-YLAMINE
• 5,7-difluoro-2,3-dihydro-1H-inden-1-amine
• 1H-INDEN-1-AMINE,5,7-DIFLUORO-2,3-DIHYDRO

• MDL： MFCD07373929
• Inchi： 1S/C9H9F2N/c10-6-3-5-1-2-8(12)9(5)7(11)4-6/h3-4,8H,1-2,12H2
• InChI Key： WFNMSZYZLUAEER-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC2=C1C(CC2)N)F

Computed Properties

• Exact Mass: 169.07000

Experimental Properties

• PSA: 26.02000
• LogP: 2.61110

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 5,7-DIFLUORO-INDAN-1-YLAMINE

Recent Advances in the Study of 5,7-DIFLUORO-INDAN-1-YLAMINE (CAS: 173998-72-6) in Chemical Biology and Pharmaceutical Research

The compound 5,7-DIFLUORO-INDAN-1-YLAMINE (CAS: 173998-72-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 5,7-DIFLUORO-INDAN-1-YLAMINE as a key intermediate in the synthesis of novel bioactive molecules. Its fluorinated indane scaffold has been shown to enhance metabolic stability and improve binding affinity to target proteins, making it a valuable building block in medicinal chemistry. Researchers have successfully incorporated this compound into the design of inhibitors targeting enzymes such as kinases and proteases, which are implicated in various diseases including cancer and neurodegenerative disorders.

One of the most notable advancements in the study of 5,7-DIFLUORO-INDAN-1-YLAMINE is its application in the development of selective serotonin reuptake inhibitors (SSRIs). Preliminary in vitro and in vivo studies have demonstrated that derivatives of this compound exhibit promising antidepressant activity with reduced side effects compared to existing SSRIs. These findings suggest that 5,7-DIFLUORO-INDAN-1-YLAMINE could serve as a foundation for the next generation of antidepressants.

In addition to its therapeutic potential, recent research has also explored the pharmacokinetic properties of 5,7-DIFLUORO-INDAN-1-YLAMINE. Studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, further supporting its suitability for drug development. Moreover, computational modeling and molecular docking studies have provided insights into the interactions between this compound and its biological targets, facilitating the rational design of more potent and selective derivatives.

Despite these promising developments, challenges remain in the optimization of 5,7-DIFLUORO-INDAN-1-YLAMINE-based therapeutics. Issues such as synthetic scalability, off-target effects, and long-term safety profiles need to be addressed in future studies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinically viable treatments.

In conclusion, 5,7-DIFLUORO-INDAN-1-YLAMINE (CAS: 173998-72-6) represents a versatile and promising scaffold in chemical biology and pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable candidate for the development of novel therapeutics. Continued research in this area is likely to yield significant breakthroughs in the treatment of various diseases, underscoring the importance of this compound in modern drug discovery.